Cas no 2680888-24-6 (tert-butyl N-[3-(4-bromobenzoyl)-4H,5H,6H-cyclopenta[b]thiophen-2-yl]carbamate)

• Product Name: tert-butyl N-[3-(4-bromobenzoyl)-4H,5H,6H-cyclopenta[b]thiophen-2-yl]carbamate
• CAS No: 2680888-24-6
• MF: C₁₉H₂₀BrNO₃S
• MW: 422.336003303528
• CID: 6221434
• PubChem ID: 165934853
• Update Time: 2025-05-22

tert-butyl N-[3-(4-bromobenzoyl)-4H,5H,6H-cyclopenta[b]thiophen-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28303990
• tert-butyl N-[3-(4-bromobenzoyl)-4H,5H,6H-cyclopenta[b]thiophen-2-yl]carbamate
• 2680888-24-6

• Inchi： 1S/C19H20BrNO3S/c1-19(2,3)24-18(23)21-17-15(13-5-4-6-14(13)25-17)16(22)11-7-9-12(20)10-8-11/h7-10H,4-6H2,1-3H3,(H,21,23)
• InChI Key： RHGNMYPUSIVVQZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1=C(NC(=O)OC(C)(C)C)SC2CCCC=21)=O

Computed Properties

• Exact Mass: 421.03473g/mol
• Monoisotopic Mass: 421.03473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 83.6Ų

Additional information on tert-butyl N-[3-(4-bromobenzoyl)-4H,5H,6H-cyclopenta[b]thiophen-2-yl]carbamate

Comprehensive Overview of tert-butyl N-[3-(4-bromobenzoyl)-4H,5H,6H-cyclopenta[b]thiophen-2-yl]carbamate (CAS No. 2680888-24-6)

The compound tert-butyl N-[3-(4-bromobenzoyl)-4H,5H,6H-cyclopenta[b]thiophen-2-yl]carbamate (CAS No. 2680888-24-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a cyclopenta[b]thiophene core coupled with a 4-bromobenzoyl moiety and a tert-butyl carbamate group, makes it a valuable intermediate for the synthesis of complex bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other targeted therapies.

In recent years, the demand for high-purity intermediates like tert-butyl N-[3-(4-bromobenzoyl)-4H,5H,6H-cyclopenta[b]thiophen-2-yl]carbamate has surged due to advancements in precision medicine and small-molecule therapeutics. This compound’s bromobenzoyl group offers a versatile handle for further functionalization, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies. Its CAS No. 2680888-24-6 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the key reasons for the growing interest in this compound is its role in heterocyclic chemistry. The cyclopenta[b]thiophene scaffold is a privileged structure in medicinal chemistry, often associated with improved pharmacokinetic properties and binding affinity. Coupled with the tert-butyl carbamate protecting group, this molecule provides a stable yet modifiable platform for synthetic chemists. Discussions in online forums and research publications often highlight its utility in multi-step organic synthesis, particularly in the context of peptide mimetics and allosteric modulators.

From an industrial perspective, tert-butyl N-[3-(4-bromobenzoyl)-4H,5H,6H-cyclopenta[b]thiophen-2-yl]carbamate is often cited in patents related to cancer therapeutics and neurodegenerative disease research. Its CAS No. 2680888-24-6 is a common identifier in regulatory submissions, underscoring its importance in preclinical development. The compound’s bromine substituent also makes it a candidate for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern drug design.

Environmental and green chemistry considerations are another hotspot tied to this compound. Researchers are exploring sustainable methods for its synthesis, including catalytic processes and solvent-free reactions, to minimize waste and energy consumption. The tert-butyl carbamate group, in particular, is scrutinized for its stability under mild conditions, which aligns with the pharmaceutical industry’s push toward benign-by-design principles. These trends are frequently reflected in search engine queries, where terms like "eco-friendly synthesis of bromobenzoyl derivatives" or "applications of cyclopenta[b]thiophene in drug discovery" are gaining traction.

In summary, tert-butyl N-[3-(4-bromobenzoyl)-4H,5H,6H-cyclopenta[b]thiophen-2-yl]carbamate (CAS No. 2680888-24-6) represents a nexus of innovation in organic and medicinal chemistry. Its structural features and synthetic versatility make it a cornerstone for developing next-generation therapeutics. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in both academic and industrial research, addressing some of the most pressing challenges in healthcare and materials science.